![molecular formula C14H14INO4S B4233540 N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide](/img/structure/B4233540.png)
N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide
Overview
Description
N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide, also known as DI-4, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a sulfonamide derivative, and it is synthesized through a multistep process that involves several chemical reactions.
Mechanism of Action
The mechanism of action of N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide has been shown to induce apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt signaling pathway. In addition, N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide has also been shown to inhibit the activity of various enzymes, including carbonic anhydrase and histone deacetylase.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide has been shown to have a range of biochemical and physiological effects. In cancer cells, N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide has been shown to induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis. In addition, N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide has also been shown to have anti-inflammatory effects, with studies demonstrating its ability to inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide has several advantages as a research tool, including its ability to selectively target cancer cells and its potential use as an anti-inflammatory agent. However, there are also limitations to its use, including its complex synthesis process and the need for careful handling of the chemicals involved.
Future Directions
There are several future directions for research on N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide. One potential area of research is the development of more efficient and cost-effective synthesis methods for N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide. In addition, further studies are needed to fully understand the mechanism of action of N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide and its potential applications in various fields. Finally, the development of new derivatives of N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide with improved properties and selectivity could also be an area of future research.
Scientific Research Applications
N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide has shown promising results as an anticancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells. In addition, N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide has also been investigated for its potential use as an anti-inflammatory agent, with studies showing its ability to inhibit the production of pro-inflammatory cytokines.
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-4-iodobenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14INO4S/c1-19-11-5-8-13(14(9-11)20-2)16-21(17,18)12-6-3-10(15)4-7-12/h3-9,16H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGHFIGGFZDGBPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)I)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14INO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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